
3-Methyl-1-pentanol safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-1-pentanol

Cat. No.: B047404 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Methyl-1-pentanol

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety protocols and handling precautions for all laboratory chemicals is paramount. This

guide provides a comprehensive overview of the safety data and handling procedures for 3-
Methyl-1-pentanol (CAS No: 589-35-5), a flammable liquid commonly used in fragrances and

as a chemical intermediate.[1]

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following table summarizes the key properties of 3-Methyl-1-
pentanol.
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Property Value Source

Molecular Formula C6H14O [2]

Molecular Weight 102.17 g/mol [2][3]

Appearance Colorless clear liquid [1][4]

Boiling Point 151-152 °C (lit.) [1]

Flash Point 60 °C (140 °F) - closed cup

Density 0.823 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.418 (lit.)

Vapor Density >1 (vs air)

Section 2: Hazard Identification and Classification
3-Methyl-1-pentanol is classified as a flammable liquid and can cause skin, eye, and

respiratory irritation.[5][6] Ingestion may be harmful.[7]

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Section 3: Safe Handling and Storage Protocols
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Adherence to proper handling and storage protocols is critical to minimize risks associated with

3-Methyl-1-pentanol.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling this chemical to determine the

appropriate level of PPE.

Figure 1: Recommended Personal Protective Equipment for handling 3-Methyl-1-pentanol.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[8]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[8] Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

Handling Procedures
Keep away from heat, sparks, open flames, and hot surfaces. – No smoking.[6][8][9][10][11]

Keep the container tightly closed.[6][9][10]

Ground and bond container and receiving equipment to prevent static discharge.[6][8][9][10]

Use only non-sparking tools.[6][9][10]

Avoid contact with skin and eyes.[8]

Avoid breathing mist or vapor.[10]

Wash hands thoroughly after handling.[8][10]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[8][10]

Keep the container tightly closed.[8][9][10]

Store away from incompatible materials such as strong oxidizing agents.[9]
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Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[7][12]

Section 4: Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures

Exposure Type
First Aid Action

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Remove contaminated clothing.
Rinse skin with plenty of water for at least 15 minutes.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Figure 2: First aid procedures for exposure to 3-Methyl-1-pentanol.

General Advice: In all cases of exposure, seek medical attention if symptoms persist or

develop.[9]

Spill Response Protocol
A spill of 3-Methyl-1-pentanol should be treated as a flammable liquid spill.
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Spill Occurs

Evacuate non-essential personnel

Remove all sources of ignition
(flames, sparks, hot surfaces)

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material using non-sparking tools
and place in a suitable, closed container for disposal

Clean the spill area with soap and water

Dispose of waste in accordance with
local, regional, and national regulations

Click to download full resolution via product page

Figure 3: Step-by-step protocol for cleaning up a 3-Methyl-1-pentanol spill.
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Do not let the spilled chemical enter drains.[5][7]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

[13] For large fires, use water spray or fog; solid streams of water may be ineffective.[7]

Specific Hazards: Flammable liquid and vapor.[8] Vapors are heavier than air and may travel

to a source of ignition and flash back.[9] Containers may explode when heated.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][9]

Section 6: Toxicological Information
The toxicological properties of 3-Methyl-1-pentanol have not been fully investigated.[8]

However, it is known to cause irritation to the skin, eyes, and respiratory system.[6] Harmful if

swallowed.[7]

Exposure Route Effect

Inhalation May cause respiratory tract irritation.[7][8]

Skin Contact Causes skin irritation.[8]

Eye Contact Causes serious eye irritation.

Ingestion
Harmful if swallowed. May cause

gastrointestinal irritation.[7][8]

There is no evidence to suggest that 3-methyl-1-pentanol is carcinogenic or genotoxic.[14]

Section 7: Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[9] Disposal must be in accordance with local, regional, and national

hazardous waste regulations.[9] Do not dispose of into drains or the environment.[5]
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This technical guide provides a summary of the key safety information for 3-Methyl-1-
pentanol. Always refer to the most current Safety Data Sheet (SDS) from the manufacturer

before use and ensure all personnel are trained on the appropriate handling and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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